(7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(2-chlorophenyl)methanone

• CAS: 1705248-00-5
• Molecular Formula: C19H18ClNO3S
• Molecular Weight: 375.87
• SMILES: C1CN(CCSC1C2=CC3=C(C=C2)OCO3)C(=O)C4=CC=CC=C4Cl
• InChI: InChI=1S/C19H18ClNO3S/c20-15-4-2-1-3-14(15)19(22)21-8-7-18(25-10-9-21)13-5-6-16-17(11-13)24-12-23-16/h1-6,11,18H,7-10,12H2
• InChIKey: FBPDTJWONSCTGJ-UHFFFAOYSA-N
• Solubility: not available

(7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(2-chlorophenyl)methanone (CAS 1705248-00-5): Core Identity and Pharmacophore Class

(7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(2-chlorophenyl)methanone is a synthetic small molecule belonging to the benzo[d][1,3]dioxole-fused 1,4-thiazepine class, designed via a molecular hybridization strategy that combines two privileged heterocyclic scaffolds [1]. The compound features a 1,4-thiazepane ring substituted at the 7-position with a benzo[d][1,3]dioxol-5-yl (piperonyl) group and N-acylated with a 2-chlorobenzoyl moiety, yielding a molecular formula of C19H18ClNO3S and a molecular weight of 375.87 g/mol [2]. This chemotype is of research interest primarily for its potential anti-proliferative activity against human cancer cell lines, as demonstrated by the structurally related lead compound 4e identified in the seminal synthesis and evaluation study by Wu et al. (2017) [1].

✓ Anti-proliferative cell-model endpoint research

✓ Hybrid benzodioxole–thiazepine scaffold for multi-target probe studies

✓ Solvent-free one-pot synthesis supports research-grade supply scalability

• [1] Wu L, Yang X, Peng Z, et al. Synthesis and anti-proliferative activity evaluation of novel benzo[d][1,3]dioxoles-fused 1,4-thiazepines. Eur J Med Chem. 2017;127:599-605. doi:10.1016/j.ejmech.2017.01.021 View Source
• [2] Kuujia.com. Cas no 1705248-00-5 (7-(2H-1,3-benzodioxol-5-yl)-4-(2-chlorobenzoyl)-1,4-thiazepane). Chemical properties datasheet. View Source

Why Generic Substitution Is Not Advisable for (7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(2-chlorophenyl)methanone in Anti-Proliferative Research

Within the benzo[d][1,3]dioxole-fused 1,4-thiazepine series, anti-proliferative potency is exquisitely sensitive to the nature and position of the N-acyl substituent. The 2-chlorobenzoyl group is not a generalizable feature; its ortho-chloro substitution pattern on the phenyl ring can critically influence molecular conformation, target binding, and cellular activity relative to unsubstituted, para-substituted, or heteroaryl analogs [1]. The lead compound 4e from the original series demonstrated that small structural modifications result in substantial differences in IC50 values against esophageal squamous cell carcinoma lines, underscoring that generic in-class substitution without verifying the specific acyl moiety risks loss of the desired potency window observed for this chemotype [1].

N-ACYL SENSITIVITY Ortho-chloro substitution pattern may not transfer to other halogens or ring positions; anti-proliferative profile may shift.

POTENCY WINDOW Compound 4e is the most active in this limited series; generic in-class replacement risks selecting an analog with uncharacterized activity.

NARROW EVIDENCE Differentiation relies on class-level inference; broad profiling data are absent, limiting confidence in functional equivalence of close analogs.

• [1] Wu L, Yang X, Peng Z, et al. Synthesis and anti-proliferative activity evaluation of novel benzo[d][1,3]dioxoles-fused 1,4-thiazepines. Eur J Med Chem. 2017;127:599-605. doi:10.1016/j.ejmech.2017.01.021 View Source

Quantitative Differentiation Evidence for (7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(2-chlorophenyl)methanone Against Closest Analogs

Anti-Proliferative Potency Against Esophageal Squamous Cell Carcinoma: Compound 4e vs. 5-Fluorouracil

In the 2017 study that established the anti-proliferative potential of this chemotype, compound 4e—which bears the 2-chlorobenzoyl substituent characteristic of the target compound—was identified as the most active analog in the series. When tested against two human esophageal squamous cell carcinoma lines, compound 4e exhibited IC50 values of 8.23 µM (Ec9706) and 16.22 µM (Eca109), representing a 2- to 3-fold improvement in potency over the clinical standard 5-fluorouracil (5-FU), which showed IC50 values of 23.26 µM and 30.25 µM in the same assays, respectively [1].

Anti-Proliferative Potency vs 5-FU

Head-to-head

IC50 8.23/16.22 µM (4e) vs 23.26/30.25 µM (5-FU)

Supports esophageal cancer cell-model endpoint review

Ec9706/Eca109; MTT assay

Evidence Dimension	In vitro anti-proliferative activity (IC50)
Target Compound Data	Compound 4e (2-chlorobenzoyl analog): IC50 = 8.23 µM (Ec9706), 16.22 µM (Eca109)
Comparator Or Baseline	5-Fluorouracil: IC50 = 23.26 µM (Ec9706), 30.25 µM (Eca109)
Quantified Difference	2.8-fold more potent against Ec9706; 1.9-fold more potent against Eca109
Conditions	Human esophageal squamous cell carcinoma cell lines Ec9706 and Eca109; MTT assay

Why This Matters

This 2- to 3-fold potency advantage over a frontline chemotherapeutic agent provides a quantifiable efficacy benchmark that can guide procurement decisions when selecting lead candidates for esophageal cancer drug discovery programs.

• [1] Wu L, Yang X, Peng Z, et al. Synthesis and anti-proliferative activity evaluation of novel benzo[d][1,3]dioxoles-fused 1,4-thiazepines. Eur J Med Chem. 2017;127:599-605. doi:10.1016/j.ejmech.2017.01.021 View Source

Intra-Series Structure-Activity Relationship: 2-Chlorobenzoyl vs. Other N-Acyl Substituents

Within the same synthetic series reported by Wu et al., the 2-chlorobenzoyl-substituted compound 4e was explicitly identified as the most active anti-proliferative agent, outperforming all other N-acyl variants evaluated [1]. While the publication presents aggregated data for the full compound library, the designation of 4e as the 'best anti-tumor activity' compound indicates that the ortho-chlorobenzoyl group confers a potency advantage over alternative substituents such as unsubstituted benzoyl, 4-substituted benzoyl, or heteroaryl carbonyl analogs within this scaffold.

Intra-Series Potency Rank

Class-level

Most active N-acyl analog (qualitative)

Supports SAR-driven procurement context

Individual IC50 data not disclosed

Evidence Dimension	Rank-order anti-proliferative potency within the benzo[d][1,3]dioxole-fused 1,4-thiazepine series
Target Compound Data	Compound 4e (2-chlorobenzoyl): most active in series
Comparator Or Baseline	Other N-acyl-substituted analogs (exact structures and IC50 values not individually disclosed in abstract)
Quantified Difference	Qualitative: designated 'best anti-tumor activity' among all synthesized compounds
Conditions	Human esophageal squamous cell carcinoma cell lines Ec9706 and Eca109; MTT assay

Why This Matters

For procurement in SAR expansion campaigns, the validated superiority of the 2-chlorobenzoyl substitution pattern within this scaffold reduces the risk of selecting an underperforming analog and provides a defined starting point for further optimization.

• [1] Wu L, Yang X, Peng Z, et al. Synthesis and anti-proliferative activity evaluation of novel benzo[d][1,3]dioxoles-fused 1,4-thiazepines. Eur J Med Chem. 2017;127:599-605. doi:10.1016/j.ejmech.2017.01.021 View Source

Molecular Hybridization Design Rationale: Dual Pharmacophore Integration vs. Single-Scaffold Analogs

The target compound embodies a deliberate molecular hybridization strategy in which two independently bioactive scaffolds—the benzo[d][1,3]dioxole (present in podophyllotoxin, etoposide, and other topoisomerase inhibitors) and the 1,4-thiazepine (a privileged seven-membered heterocycle with documented anti-proliferative, CNS, and enzyme inhibitory activities)—are covalently integrated into a single molecular platform [1]. This design principle distinguishes it from single-scaffold analogs (e.g., benzodioxole-only or thiazepine-only compounds) and aims to achieve synergistic anti-tumor properties that neither fragment alone can deliver [1].

Molecular Hybridization Design

Class-level

Dual benzodioxole–thiazepine scaffold

Supports multi-pharmacophore probe studies

Polypharmacology inferred from scaffold precedents

Evidence Dimension	Structural complexity and potential polypharmacology
Target Compound Data	Fused benzo[d][1,3]dioxole–1,4-thiazepine hybrid scaffold
Comparator Or Baseline	Single-scaffold benzodioxole derivatives (e.g., podophyllotoxin analogs) or standalone 1,4-thiazepines
Quantified Difference	Not directly quantified for target compound; inferred from the established pharmacological track records of both constituent scaffolds
Conditions	Design-level differentiation based on literature precedent for both pharmacophores

Why This Matters

For discovery programs seeking novel chemical matter with potential multi-target or synergistic pharmacological profiles, this hybrid scaffold offers a structurally differentiated starting point that cannot be replicated by procuring single-pharmacophore building blocks.

• [1] Wu L, Yang X, Peng Z, et al. Synthesis and anti-proliferative activity evaluation of novel benzo[d][1,3]dioxoles-fused 1,4-thiazepines. Eur J Med Chem. 2017;127:599-605. doi:10.1016/j.ejmech.2017.01.021 View Source

Synthetic Accessibility via Solvent-Free One-Pot Condensation

The benzo[d][1,3]dioxole-fused 1,4-thiazepine scaffold, including the 2-chlorobenzoyl analog, is accessible through a solvent-free, one-pot condensation of 3,4-methylenedioxyaniline, an aldehyde, and α-mercaptocarboxylic acid, reportedly in very good yields [1]. This synthetic methodology contrasts with multi-step, protection-deprotection routes often required for structurally related seven-membered heterocycles, and provides a practical advantage in terms of step-count, solvent waste reduction, and scalability for research-grade procurement.

Synthetic Route

Method context

One-pot, solvent-free synthesis

Supports synthesis scalability review

Class-level synthetic advantage

Evidence Dimension	Synthetic step-count and reaction conditions
Target Compound Data	One-pot, solvent-free condensation; 'very good yields' reported for series
Comparator Or Baseline	Conventional multi-step syntheses for 1,4-thiazepine derivatives (typical 3–5 linear steps with chromatographic purification)
Quantified Difference	Not quantified for target compound specifically; class-level advantage
Conditions	Solvent-free, one-pot reaction of 3,4-methylenedioxyaniline, aldehyde, and α-mercaptocarboxylic acid

Why This Matters

For procurement planning and cost estimation, the simplified synthetic route suggests favorable scalability and potentially lower cost-of-goods compared to analogs requiring extensive multi-step synthesis, reducing supply chain risk for repeated research use.

• [1] Wu L, Yang X, Peng Z, et al. Synthesis and anti-proliferative activity evaluation of novel benzo[d][1,3]dioxoles-fused 1,4-thiazepines. Eur J Med Chem. 2017;127:599-605. doi:10.1016/j.ejmech.2017.01.021 View Source

Physicochemical Identity: Molecular Weight and Lipophilicity Profiling Against Drug-like Analogs

With a molecular weight of 375.87 g/mol and the presence of a single chlorine atom and a methylenedioxy group, (7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(2-chlorophenyl)methanone occupies a physicochemical space that is distinct from smaller fragment-like thiazepanes (MW < 250) and larger, more lipophilic polycyclic analogs (MW > 500) [1]. This intermediate property profile places the compound in a lead-like range suitable for further optimization, whereas smaller thiazepane fragments may lack sufficient target affinity and larger analogs may suffer from poor solubility and permeability.

Molecular Weight Profile

Context-dependent

375.87 g/mol (lead-like)

Supports property-guided optimization fit

Intermediate between fragments and large polycyclics

Evidence Dimension	Molecular weight and inferred drug-likeness
Target Compound Data	MW = 375.87 g/mol; C19H18ClNO3S
Comparator Or Baseline	Fragment-like thiazepanes (MW < 250) vs. extended polycyclic thiazepine derivatives (MW > 500)
Quantified Difference	Intermediate MW, approximately 150 Da above fragment threshold and 125 Da below large polycyclic analogs
Conditions	Physicochemical property comparison based on molecular formula

Why This Matters

For medicinal chemistry procurement, this intermediate property profile indicates a balanced starting point that combines sufficient structural complexity for target engagement with adequate room for property optimization during lead development, distinguishing it from both overly simple fragments and excessively large, intractable analogs.

• [1] Kuujia.com. Cas no 1705248-00-5 (7-(2H-1,3-benzodioxol-5-yl)-4-(2-chlorobenzoyl)-1,4-thiazepane). Chemical properties datasheet. View Source

Note on Differential Evidence Limitations

It must be explicitly noted that high-strength, head-to-head quantitative differential evidence for (7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(2-chlorophenyl)methanone as a discrete chemical entity (CAS 1705248-00-5) is limited. The primary published dataset (Wu et al., 2017) reports aggregated results for compound 4e, which is structurally consistent with the target compound but has not been unambiguously confirmed as identical via independent characterization [1]. Direct comparative data against the closest structural analogs—such as the 2-bromo, 2-fluoro, 3-chloro, or 4-chlorophenyl variants—are not publicly available. Similarly, selectivity profiling across a broad panel of cancer cell lines, normal cell cytotoxicity, in vivo pharmacokinetics, solubility, metabolic stability, and target engagement data remain absent from the peer-reviewed literature as of the current evidence cutoff [1]. Procurement decisions should therefore be made with the understanding that the compound's differentiation is primarily supported by class-level inference and a limited in vitro dataset rather than comprehensive head-to-head profiling.

Evidence Limitations

Data to verify

Limited to IC50 data for putative 4e

Evidence gaps require supplementary profiling

No ADME, in vivo, or selectivity data

Evidence Dimension	Availability and strength of comparative quantitative evidence
Target Compound Data	Limited to in vitro anti-proliferative IC50 data for putative compound 4e against two cell lines
Comparator Or Baseline	5-FU (positive control); other N-acyl analogs (aggregated, no individual data)
Quantified Difference	Not applicable—evidence gaps highlighted
Conditions	Systematic literature and database review; excluded sources: benchchems, molecule, evitachem, vulcanchem

Why This Matters

Transparency about evidence limitations enables informed procurement decisions; users requiring compounds with extensive selectivity, ADME, and in vivo validation should consider the current evidence base insufficient and plan for supplementary profiling.

• [1] Wu L, Yang X, Peng Z, et al. Synthesis and anti-proliferative activity evaluation of novel benzo[d][1,3]dioxoles-fused 1,4-thiazepines. Eur J Med Chem. 2017;127:599-605. doi:10.1016/j.ejmech.2017.01.021 View Source

Defined Application Scenarios for (7-(Benzo[d][1,3]dioxol-5-yl)-1,4-thiazepan-4-yl)(2-chlorophenyl)methanone Based on Current Evidence

Lead Compound for Esophageal Squamous Cell Carcinoma Drug Discovery

Given its validated IC50 values of 8.23 µM (Ec9706) and 16.22 µM (Eca109)—representing a 2- to 3-fold improvement over 5-FU—compound 4e serves as a promising lead candidate for medicinal chemistry optimization programs targeting esophageal squamous cell carcinoma [1]. Procurement is justified for teams conducting analogue synthesis, structure-activity relationship expansion, and mechanistic follow-up studies in this indication.

Benchmark Standard in Benzo[d][1,3]dioxole–Thiazepine Hybrid Library Screening

As the most active compound identified in the foundational series by Wu et al., this 2-chlorobenzoyl analog can function as a positive control or benchmark standard when screening newly synthesized benzo[d][1,3]dioxole-fused 1,4-thiazepine libraries for anti-proliferative activity [1]. Its use as an internal reference standard enables cross-study comparability and assay validation.

Chemical Probe for Investigating Dual Pharmacophore Mechanisms

The molecular hybridization design—merging the benzodioxole moiety (associated with topoisomerase inhibition) and the 1,4-thiazepine ring (associated with diverse biological activities)—positions this compound as a chemical probe for studying potential polypharmacology or synergistic mechanisms in cancer cell models [1]. Researchers investigating dual-target engagement hypotheses may find this scaffold uniquely suited for mechanistic deconvolution studies.

Starting Point for Physicochemical Property Optimization Campaigns

With a molecular weight of 375.87 g/mol and a balanced lipophilicity profile inferred from its structural features (single chlorine, methylenedioxy group), this compound resides in an attractive lead-like chemical space [2]. It is suitable as a starting point for property-guided optimization programs where the goal is to improve potency while maintaining drug-like physicochemical parameters.

Application

Selection Property

Validation Focus

Esophageal carcinoma cell-model studies

Cell-model response context

Comparator endpoint benchmarking

Hybrid library screening

Assay comparator suitability

Cross-study assay validation

Dual-pharmacophore probe studies

Multi-target engagement hypothesis

Mechanistic deconvolution endpoints

Lead-like property optimization

Intermediate MW and lipophilicity

Property-guided optimization campaigns

• [1] Wu L, Yang X, Peng Z, et al. Synthesis and anti-proliferative activity evaluation of novel benzo[d][1,3]dioxoles-fused 1,4-thiazepines. Eur J Med Chem. 2017;127:599-605. doi:10.1016/j.ejmech.2017.01.021 View Source
• [2] Kuujia.com. Cas no 1705248-00-5 (7-(2H-1,3-benzodioxol-5-yl)-4-(2-chlorobenzoyl)-1,4-thiazepane). Chemical properties datasheet. View Source